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Compound of Interest

3-Methylpicolinic acid
Compound Name:
hydrochloride

Cat. No.: B054017

An In-Depth Technical Guide to the Chemical Properties of 3-Methylpicolinic Acid
Hydrochloride

Executive Summary

3-Methylpicolinic acid hydrochloride is a heterocyclic organic compound of significant
interest to the research and development sectors, particularly in coordination chemistry and as
a versatile building block for pharmaceutical and agrochemical synthesis. As the hydrochloride
salt of 3-methylpicolinic acid, it offers enhanced stability and solubility, facilitating its use in
various synthetic applications. This guide provides a comprehensive overview of its chemical
identity, physicochemical properties, synthesis, reactivity, analytical characterization, and safe
handling protocols, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Physicochemical Properties

The foundational step in utilizing any chemical compound is a thorough understanding of its
fundamental properties. 3-Methylpicolinic acid hydrochloride is the protonated form of 3-
methylpicolinic acid, where the pyridine nitrogen is bonded to a hydrogen and associated with a
chloride counter-ion. This salt formation is a common strategy to improve the handling
characteristics and aqueous solubility of the parent carboxylic acid.

Core Identifiers
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Precise identification is critical for regulatory compliance, procurement, and scientific accuracy.
The core identifiers for 3-Methylpicolinic acid hydrochloride are summarized below.

Identifier Value Source(s)

) 3-Methylpicolinic acid
Chemical Name _ [1][2]
hydrochloride

3-Methylpyridine-2-carboxylic
Synonyms _ _ [1]12]
acid hydrochloride

CAS Number 123811-72-3 [1112113]
Molecular Formula C7HsCINO:2 [1][2]
Molecular Weight 173.60 g/mol [1]

Physicochemical Data

The physical properties of a compound dictate its behavior in different environments and are
crucial for designing experiments and processes. Data for the parent free acid (3-
Methylpicolinic acid, CAS: 4021-07-2) is often reported and provides essential context.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b054017?utm_src=pdf-body
https://www.chemwhat.com/3-methylpicolinic-acid-hydrochloride-cas-123811-72-3/
https://www.pschemicals.com/index.php?p=product&CAS_nr=123811-72-3&id=682776
https://www.chemwhat.com/3-methylpicolinic-acid-hydrochloride-cas-123811-72-3/
https://www.pschemicals.com/index.php?p=product&CAS_nr=123811-72-3&id=682776
https://www.chemwhat.com/3-methylpicolinic-acid-hydrochloride-cas-123811-72-3/
https://www.pschemicals.com/index.php?p=product&CAS_nr=123811-72-3&id=682776
https://zhenyu.lookchem.com/products/CasNo-123811-72-3-3-METHYLPICOLINIC-ACID-HYDROCHLORIDE-30471375.html
https://www.chemwhat.com/3-methylpicolinic-acid-hydrochloride-cas-123811-72-3/
https://www.pschemicals.com/index.php?p=product&CAS_nr=123811-72-3&id=682776
https://www.chemwhat.com/3-methylpicolinic-acid-hydrochloride-cas-123811-72-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Value (for 3-
o Notes and
Property Methylpicolinic . Source(s)
) Rationale
acid)
) The hydrochloride salt
Appearance Solid ) )
is also a solid.
The melting point of
Melting Point 114-118 °C the hydrochloride salt [4]
may differ.
High boiling point is
N _ 300.6 °C at 760 g 9P _
Boiling Point typical for aromatic [4]
mmHg . .
carboxylic acids.
Density 1.23 g/cm3 [4]
The hydrochloride salt
form is prepared
Slightly soluble in specifically to
Solubility i P Y [5]

water

enhance aqueous
solubility due to its

ionic nature.

Chemical Structure

The structure reveals a pyridine ring substituted at the 2-position with a carboxylic acid group

and at the 3-position with a methyl group. In the hydrochloride form, the pyridine nitrogen is

protonated.

Caption: Structure of 3-Methylpicolinic Acid Hydrochloride.

Synthesis and Reactivity

Synthetic Pathway

The synthesis of 3-methylpicolinic acid hydrochloride is typically a two-step process: first,

the synthesis of the free acid, followed by its conversion to the hydrochloride salt.
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Step 1: Synthesis of 3-Methylpicolinic Acid A common laboratory-scale synthesis involves the
hydrolysis of 2-cyano-3-methylpyridine.[6] This method is effective because the nitrile group (-
CN) can be reliably converted to a carboxylic acid (-COOH) under strong acidic conditions.

e Reaction: 2-cyano-3-methylpyridine is heated in a concentrated acid, such as 90% sulfuric
acid.

o Mechanism: The nitrile carbon is electrophilic and undergoes nucleophilic attack by water,
followed by a series of proton transfers and tautomerization steps, ultimately yielding the
carboxylic acid and an ammonium salt byproduct.

o Workup: The reaction mixture is cooled, and the pH is carefully adjusted to precipitate the
product, which can then be isolated via filtration.

Step 2: Formation of the Hydrochloride Salt The isolated 3-methylpicolinic acid is dissolved in a
suitable organic solvent (e.qg., isopropanol, diethyl ether) and treated with a solution of
hydrochloric acid (e.g., HCl in ether or gaseous HCI). The protonation of the basic pyridine
nitrogen is thermodynamically favorable and leads to the precipitation of the crystalline
hydrochloride salt, which is then collected.

Caption: General synthetic workflow for the target compound.

Key Reactivity and Applications

The primary utility of 3-methylpicolinic acid stems from its structure as a substituted
pyridinecarboxylic acid.

o Coordination Chemistry: It acts as a bidentate chelating agent, coordinating to metal ions
through the pyridine nitrogen and the carboxylate oxygen.[6] This property makes it a
valuable ligand for synthesizing metal complexes with potential applications in catalysis and
materials science. Examples of synthesized complexes include those with copper, cobalt,
nickel, and zinc.[6][7]

e Synthetic Intermediate: As a functionalized heterocycle, it serves as an important raw
material and building block in the synthesis of more complex molecules, including active
pharmaceutical ingredients (APIs) and agrochemicals.[3]
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Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and structure of
the compound.

Spectroscopic Data

Spectroscopic methods provide a fingerprint of the molecule. The following table summarizes
expected data, referencing predicted values for the parent free acid. The protonation in the
hydrochloride salt will cause predictable downfield shifts for protons near the nitrogen atom in
the 1H NMR spectrum.
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Predicted Data (for = Expected
Technique 3-Methylpicolinic Observations for Source(s)
Acid in De-DMSO) Hydrochloride

Aromatic protons (H-
0=2.49(s,3H,CHs3)d 4, H-5, H-6) will shift
=7.49 (dd, 1H, H-5)0 downfield due to the
1H NMR =7.79 (dd, 1H, H-4)d positive charge onthe  [4]
=8.49 (d, 1H, H-6)0 =  adjacent nitrogen. A
10.72 (s, 1H, COOH) broad N-H proton

signal will appear.

Carbons adjacent to
the protonated
13C NMR Data available. nitrogen (C2, C6) will [8]
experience a
downfield shift.

A broad peak
Key peaks for C=0 ]
] ) corresponding to the
(carboxylic acid), O-H )
IR Spec. ] N*-H stretch is [8]
stretch, aromatic C=C
expected (~2500-

3000 cm™Y).

and C-N stretches.

The parent ion [M+H]*
would correspond to

Mass Spec. [°]
the mass of the free

acid (C7H7NOz).

Safety, Handling, and Storage

Adherence to safety protocols is non-negotiable when working with any chemical reagent. The
hazard profile is based on data for the parent compound and structurally related chemicals.

GHS Hazard Identification
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Hazard Class GHS Code Signal Word Description Source(s)
Skin )
. i i Causes skin
Corrosion/Irritatio  H315 Warning S [41[8]
irritation.
n
Eye ] Causes serious
o H319 Warning o (41181
Damage/Irritation eye irritation.
) May cause
STOT - Single ] )
H335 Warning respiratory [41[8]
Exposure o
irritation.
Harmful if
o swallowed
Acute Toxicity ) )
H302 Warning (inferred from [10][11]
(Oral)
related
compounds).

Protocol: Safe Laboratory Handling

This protocol outlines the minimum requirements for safely handling 3-Methylpicolinic acid
hydrochloride powder in a research setting.

e Engineering Controls:
o Rationale: To minimize inhalation exposure.

o Action: Handle the solid compound exclusively within a certified chemical fume hood or a
powder containment enclosure. Ensure adequate ventilation in the work area.[12]

» Personal Protective Equipment (PPE):
o Rationale: To prevent skin and eye contact.

o Action: Wear nitrile gloves, a flame-resistant lab coat, and ANSI-approved safety glasses
or goggles. For transfers of significant amounts of powder, a face shield is recommended.
[10][12]
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» Dispensing and Weighing:
o Rationale: To prevent dust generation and contamination.

o Action: Use anti-static spatulas and weigh boats. Dispense the material slowly and
carefully. Clean any spills immediately by gently wiping with a damp cloth (do not dry
sweep) and dispose of as chemical waste.

e Post-Handling:
o Rationale: To prevent accidental ingestion and cross-contamination.

o Action: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[10][12] Decontaminate all surfaces and equipment used.

Storage and Stability

o Conditions: Store in a tightly sealed container in a cool, dry, and dark place away from
incompatible materials.[3]

o Rationale: Proper storage is crucial to prevent degradation from moisture and light and to
maintain the compound's integrity over time.

Conclusion

3-Methylpicolinic acid hydrochloride is a valuable and versatile chemical reagent with well-
defined properties. Its utility as a chelating ligand in coordination chemistry and as a
heterocyclic building block underscores its importance in scientific research and development.
A comprehensive understanding of its synthesis, reactivity, and analytical profile, combined with
strict adherence to safety and handling protocols, enables its effective and responsible use in
the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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